5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-butylpyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C10H13N3O/c1-2-3-6-12-7-8-13-9(10(12)14)4-5-11-13/h4-5,7-8H,2-3,6H2,1H3
• InChI Key: WWZPIIIACYIUBG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C=CN2C(=CC=N2)C1=O
• Molecular Formula: C10H13N3O
• Molecular Weight: 191.23 g/mol

Description

“5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one” is a derivative of pyrazolo[1,5-a]pyrazin-4-one. These derivatives have been found to have antiproliferative effects on the A549 lung adenocarcinoma cell line. The structure–activity relationship (SAR) study revealed an amide group with a long alkyl chain and benzene ring with a p -CF3 group could be important for efficiency.

Synthesis Analysis

The synthesis of these derivatives starts from the 3,5-dimethyl pyrazole ring and acetophenone derivatives. Five different N-propargylated C-3 substituted pyrazoles were obtained. These derivatives were reacted with different amine derivatives using Cs2CO3 in methanol. This resulted in 11 different pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives.

Molecular Structure Analysis

The molecular structure of these derivatives is based on the pyrazolo[1,5-a]pyrazin-4-one core. The structure–activity relationship (SAR) study revealed that an amide group with a long alkyl chain and benzene ring with a p -CF3 group could be important for efficiency.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these derivatives include the reaction of N-propargylated C-3 substituted pyrazoles with different amine derivatives. This reaction is facilitated by Cs2CO3 in methanol.

Mechanism of Action

Target of Action

The primary targets of 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one are cancer cells, particularly lung adenocarcinoma cells . The compound has shown significant antiproliferative effects on the A549 cell line, a model for KRAS mutant lung adenocarcinoma .

Mode of Action

It’s known that the compound interacts with its targets (cancer cells) and induces cytotoxic effects . The structure–activity relationship (SAR) study revealed that an amide group with a long alkyl chain and a benzene ring with a p-CF3 group could be important for efficiency .

Biochemical Pathways

Given its antiproliferative effects on lung adenocarcinoma cells, it can be inferred that the compound likely interferes with pathways involved in cell proliferation and survival .

Pharmacokinetics

Theoretical admet studies of pyrazolopyrazine derivatives, a class to which this compound belongs, predicted suitable pharmacokinetic phases .

Result of Action

The primary result of the action of 5-butyl-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is the induction of cell death in lung adenocarcinoma cells. In studies, a 160 µM concentration of certain derivatives was found to increase the cell death rate to 50%, and two derivatives increased the cell death rate by up to 40% .